![molecular formula C14H12FNO2 B2484391 N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide CAS No. 923705-77-5](/img/structure/B2484391.png)
N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide
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Description
Synthesis Analysis
The synthesis of this compound involves the reaction of a cyclopropylamine derivative with a 4-fluorophenyl-substituted furan-2-carboxylic acid. The cyclopropyl group introduces structural rigidity, potentially affecting its biological activity. Detailed synthetic pathways and conditions can be found in relevant literature .
Scientific Research Applications
- Furan derivatives have gained prominence due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of this compound against both gram-positive and gram-negative bacteria .
- For instance, compounds like (S)-N-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide have shown promise .
- Pyrimidine-derived indole ribonucleosides containing furan moieties have been synthesized and tested for antiproliferative and antiviral activity .
- It finds applications in producing pharmaceuticals, resins, agrochemicals, and lacquers, contributing to sustainable development .
Antibacterial Activity
Anti-Inflammatory and Analgesic Properties
Antiviral Investigations
Green Chemistry and Sustainable Materials
Other Therapeutic Aspects
properties
IUPAC Name |
N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO2/c15-10-3-1-9(2-4-10)12-7-8-13(18-12)14(17)16-11-5-6-11/h1-4,7-8,11H,5-6H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZHMBIOXKPCMPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide |
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